Hydroxytropacocaine

• IUPAC Name: [(1R,3R,5R)-1-hydroxy-8-methyl-8-azabicyclo[3.2.1]octan-3-yl] benzoate
• InChI: InChI=1S/C15H19NO3/c1-16-12-7-8-15(16,18)10-13(9-12)19-14(17)11-5-3-2-4-6-11/h2-6,12-13,18H,7-10H2,1H3/t12-,13-,15-/m1/s1
• InChI Key: XJPJWHPAEMZDER-UMVBOHGHSA-N
• Canonical SMILES: CN1C2CCC1(CC(C2)OC(=O)C3=CC=CC=C3)O
• Isomeric SMILES: CN1[C@@H]2CC[C@]1(C[C@@H](C2)OC(=O)C3=CC=CC=C3)O
• Molecular Formula: C15H19NO3
• DSSTOX Substance ID: DTXSID20453559
• Molecular Weight: 261.32 g/mol
• CAS RN: 156497-23-3

Description

Hydroxytropacocaine is a tropane alkaloid found in Erythroxylum coca. It has the IUPAC name 1-Hydroxy-8-methyl-8-aza-bicyclo [3.2.1]oct-3-yl benzoate. The chemical formula is C15H19NO3.

Synthesis Analysis

The first step in the biosynthesis of cocaine in Erythroxylum coca involves the characterization of arginine and ornithine decarboxylases. The first synthesis of 1-hydroxytropacocaine, an alkaloid recently isolated from Erythroxylum novogranatense variants, is described.

Molecular Structure Analysis

Hydroxytropacocaine has a molecular formula of C15H19NO3, an average mass of 261.316 Da, and a monoisotopic mass of 261.136505 Da. It has three defined stereocenters.

Chemical Reactions Analysis

The first step in the biosynthesis of cocaine in Erythroxylum coca involves the characterization of arginine and ornithine decarboxylases.

Physical And Chemical Properties Analysis

Hydroxytropacocaine has a molecular formula of C15H19NO3, an average mass of 261.316 Da, and a monoisotopic mass of 261.136505 Da.

Scientific Research Applications

Pharmacological Properties

Hydroxytropacocaine is a tropane alkaloid derived from the coca plant (Erythroxylum coca). , understanding its pharmacological properties remains essential. Researchers continue to investigate its potential as a local anesthetic, CNS stimulant, or cardiovascular agent.

Biosynthesis Pathways

Understanding the biosynthesis of hydroxytropacocaine sheds light on its production in the coca plant. . This knowledge could lead to sustainable and scalable production methods.

Ecological Impact

Understanding the ecological impact of coca cultivation and alkaloid extraction is critical. Researchers evaluate the effects on biodiversity, soil health, and local ecosystems. Sustainable practices can minimize environmental harm while preserving alkaloid-producing plants.

Restrepo, A., et al. (2019). Plant Tropane Alkaloids: Commercial Stature and Production Perspectives. In: Biotechnology of Plant Secondary Metabolism . Springer. LinkPhys.org. (2022). Researchers identify last remaining steps in the biosynthesis of tropane alkaloids in coca. Link

Mechanism of Action

Target of Action

Hydroxytropacocaine, also known as 1-Hydroxytropacocaine, is a tropane alkaloid found in Erythroxylum coca It’s known that many tropane alkaloids target receptors, ion channels, transporters, and enzymes

Mode of Action

It’s known that tropane alkaloids like hydroxytropacocaine have diverse biological, chemical, and pharmacological properties . They can interact with their targets in a stereoselective manner, meaning the compound’s spatial arrangement can influence its affinity and binding to receptors . This interaction can lead to various changes in the target, which can then trigger downstream effects.

Biochemical Pathways

It’s known that the biosynthesis of cocaine, a related tropane alkaloid, involves enzymes such as ornithine decarboxylase (odc) and arginine decarboxylase (adc) These enzymes are involved in different biochemical pathways, suggesting that Hydroxytropacocaine might also affect multiple pathways

Action Environment

The action, efficacy, and stability of Hydroxytropacocaine can be influenced by various environmental factors. These factors could include the pH of the environment, the presence of other substances, and the temperature . .

Q & A

Q1: What is unique about the structure of 1-hydroxytropacocaine compared to other tropane alkaloids?

A1: 1-Hydroxytropacocaine, as the name suggests, possesses a hydroxyl group at the C1 position of the tropane ring system. [, , ] This distinguishes it from its parent compound, tropacocaine, and influences its chemical properties and potential biological activity.

Q2: What are the known natural sources of 1-hydroxytropacocaine?

A2: 1-Hydroxytropacocaine was first identified in specific variants of the Erythroxylum novogranatense plant, namely Erythroxylum novogranatense var. novogranatense and var. truxillense. [, ] Interestingly, its nortropane analog, 1-hydroxynortropacocaine, was later also discovered in nature. []

Q3: Why is the tautomeric equilibrium of 1-hydroxytropacocaine significant?

A3: 1-Hydroxytropacocaine exhibits tautomerism, existing in equilibrium between a bicyclic hemiaminal form and a monocyclic amino-ketone form. [] Understanding which tautomer predominates is crucial as it can influence the molecule's interactions with biological targets and its overall pharmacological profile.

Q4: How does the synthesis of homoepibatidine relate to the study of 1-hydroxytropacocaine?

A4: While structurally distinct, the synthesis of homoepibatidine, a potent analog of the alkaloid epibatidine, was part of a broader research effort exploring the synthesis and biological activity of novel tropane derivatives. [] This highlights the ongoing interest in exploring the therapeutic potential of compounds within this chemical class.

Q5: What are the potential research avenues for future investigations into 1-hydroxytropacocaine?

A5: Future research could focus on:

• Elucidating the biosynthetic pathway of 1-hydroxytropacocaine in Erythroxylum species. Proposed routes involving tropinone N-oxides require further investigation using labeled precursors. []
• Developing efficient and scalable synthetic routes to 1-hydroxytropacocaine and its analogs. [, ] This would facilitate further research into its biological properties and potential applications.